Cas no 1216497-60-7 (2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride)

• Product Name: 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride
• CAS No: 1216497-60-7
• MF: C₉H₁₂Cl₃N
• MW: 240.5573
• MDL: MFCD12914022
• CID: 2093108
• PubChem ID: 45158339
• Update Time: 2025-06-12

2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride
• AK164911
• 2-(2,4-dichlorophenyl)propan-2-amine;hydrochloride
• Benzenemethanamine, 2,4-dichloro-alpha,alpha-dimethyl-, hydrochloride (1:1)
• MFCD12914022
• 2-(2,4-DICHLOROPHENYL)PROPAN-2-AMINE HCL
• CS-0154647
• 2-(2,4-Dichlorophenyl)propan-2-aminehydrochloride
• 2-(2 pound not4-Dichlorophenyl)propan-2-amine hydrochloride
• AKOS015948247
• DS-8838
• DB-147983
• 1216497-60-7
• C71803

• MDL： MFCD12914022
• Inchi： 1S/C9H11Cl2N.ClH/c1-9(2,12)7-4-3-6(10)5-8(7)11;/h3-5H,12H2,1-2H3;1H
• InChI Key： DONBZZYSLNXYQI-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])N([H])[H])Cl.Cl[H]

Computed Properties

• Exact Mass: 239.004
• Monoisotopic Mass: 239.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Additional information on 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride

Comprehensive Overview of 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride (CAS No. 1216497-60-7)

2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride (CAS No. 1216497-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique dichlorophenyl and amine hydrochloride functional groups, is often explored for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its structural properties, which make it a candidate for further studies in drug development and biochemical interactions.

The compound's CAS number 1216497-60-7 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure, featuring a propan-2-amine backbone substituted with a 2,4-dichlorophenyl group, contributes to its distinct chemical behavior. This combination of aromatic and aliphatic components allows for versatile reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for high-purity chemical intermediates like 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, aligning with the global push for environmentally friendly practices. This compound's potential role in biodegradable materials and low-toxicity formulations has also sparked interest among eco-conscious industries.

One of the most frequently asked questions about CAS 1216497-60-7 revolves around its solubility and stability under various conditions. Studies indicate that the hydrochloride salt form enhances its water solubility, a property highly valued in pharmaceutical applications. Additionally, its stability in acidic environments makes it suitable for further derivatization, a key factor in drug discovery pipelines.

The compound's spectroscopic properties, including its NMR and IR spectra, have been extensively documented to aid in quality control and identification. These analytical profiles are crucial for ensuring batch-to-batch consistency, a priority for manufacturers supplying the research community. The availability of detailed safety data sheets (SDS) further supports its safe handling in laboratory settings.

Emerging trends in computational chemistry have also brought 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride into the spotlight. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies leverage its structural features to predict biological activity. This computational approach accelerates the identification of potential therapeutic applications, reducing reliance on traditional trial-and-error methods.

Another area of growing interest is the compound's potential in neurological research. While not a therapeutic agent itself, its structural analogs are being investigated for their interactions with neurotransmitter systems. This aligns with broader societal concerns about mental health and the need for innovative pharmacological tools.

From an industrial perspective, the synthesis of CAS 1216497-60-7 often involves catalytic hydrogenation or reductive amination processes. Recent patents highlight improvements in yield and purity through optimized reaction conditions, reflecting the chemical industry's focus on process intensification. These advancements contribute to more cost-effective production, benefiting both academic researchers and commercial developers.

Quality assurance protocols for 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride typically include HPLC analysis and melting point determination. These standardized methods ensure compliance with international quality benchmarks, particularly important for compounds used in regulatory submissions. The pharmaceutical industry's stringent requirements have driven the development of increasingly sensitive analytical techniques for this and related compounds.

Environmental considerations surrounding chlorinated compounds have prompted research into the biodegradation pathways of this substance. While not classified as hazardous, understanding its environmental fate supports responsible disposal practices in research facilities. This aspect resonates with the scientific community's growing emphasis on green laboratory practices and sustainability.

The global market for fine chemicals like 1216497-60-7 continues to expand, with Asia-Pacific regions showing particular growth in production capacity. This geographical shift in chemical manufacturing has implications for supply chain resilience and quality standards, topics frequently discussed in industry forums. Companies specializing in custom synthesis often highlight this compound in their portfolios as an example of their technical capabilities.

In academic circles, 2-(2,4-Dichlorophenyl)propan-2-amine hydrochloride serves as an instructive example in retrosynthetic analysis courses. Its relatively simple yet functionally rich structure makes it an ideal case study for teaching modern synthetic strategies. This educational application ensures continued interest in the compound among new generations of chemists.

Looking ahead, the compound's versatility suggests it will remain relevant across multiple scientific disciplines. Ongoing research may uncover novel applications in material science or catalysis, further expanding its utility. As analytical techniques become more sophisticated, even finer details of its molecular interactions will likely be revealed, opening new avenues for exploration.